Cas no 2228603-24-3 (3-2-methyl-4-(trifluoromethyl)phenylpropane-1-thiol)

• Product Name: 3-2-methyl-4-(trifluoromethyl)phenylpropane-1-thiol
• CAS No: 2228603-24-3
• MF: C₁₁H₁₃F₃S
• MW: 234.281132459641
• CID: 6386215
• PubChem ID: 165631018
• Update Time: 2025-10-05

3-2-methyl-4-(trifluoromethyl)phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-methyl-4-(trifluoromethyl)phenylpropane-1-thiol
• 2228603-24-3
• 3-[2-methyl-4-(trifluoromethyl)phenyl]propane-1-thiol
• EN300-1954547

• Inchi： 1S/C11H13F3S/c1-8-7-10(11(12,13)14)5-4-9(8)3-2-6-15/h4-5,7,15H,2-3,6H2,1H3
• InChI Key： PJFKUMRTPGBANA-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(C(F)(F)F)=CC=1C

Computed Properties

• Exact Mass: 234.06900607g/mol
• Monoisotopic Mass: 234.06900607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų

Additional information on 3-2-methyl-4-(trifluoromethyl)phenylpropane-1-thiol

3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol (CAS No. 2228603-24-3)

3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol, also known by its CAS number 2228603-24-3, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the class of thiols, which are organic compounds containing a sulfur atom bonded to a hydroxyl group (-SH). The presence of a trifluoromethyl group (-CF₃) and a methyl group (-CH₃) on the aromatic ring further enhances its chemical properties, making it a valuable molecule in modern chemistry.

The molecular formula of this compound is C₁₀H₁₁F₃OS, and its molecular weight is approximately 256.19 g/mol. The structure consists of a phenyl ring substituted with a methyl group at the 2-position and a trifluoromethyl group at the 4-position. The propane chain attached to the phenyl ring terminates with a thiol group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its applications in diverse areas such as materials science, pharmaceuticals, and electronics.

One of the most notable features of 3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol is its ability to participate in various chemical reactions due to the reactivity of the thiol group. Thiols are known for their nucleophilic properties, which make them excellent candidates for reactions such as nucleophilic substitution, addition, and coupling reactions. The trifluoromethyl group, being highly electronegative, introduces electron-withdrawing effects into the molecule, further modulating its reactivity and stability.

In recent years, researchers have explored the potential of this compound in the development of advanced materials. For instance, studies have shown that 3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol can be used as a building block for constructing functional polymers with tailored properties. The thiol group facilitates polymerization through sulfur-based cross-linking, resulting in materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in high-performance adhesives, coatings, and even biodegradable materials.

The pharmaceutical industry has also taken interest in this compound due to its potential as an intermediate in drug synthesis. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive moiety in drug design. Additionally, the thiol group can serve as a reactive site for attaching bioactive molecules or targeting ligands, further expanding its utility in medicinal chemistry.

In terms of synthesis, 3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol can be prepared through various organic synthesis routes. One common method involves the nucleophilic aromatic substitution reaction where an appropriate precursor is treated with a thiolating agent under specific conditions. The reaction conditions, such as temperature and solvent choice, play a critical role in ensuring high yields and purity of the final product.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored catalytic methods that reduce environmental impact while maintaining high efficiency. For example, transition metal catalysts have been employed to facilitate key steps in the synthesis process, leading to more sustainable production methods.

The physical properties of 3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol are equally important for its applications. It has a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF (tetrahydrofuran). These properties make it suitable for use in various organic reaction media where controlled solubility is essential.

In conclusion, 3-2-Methyl-4-(Trifluoromethyl)Phenylpropane-1-Thiol (CAS No. 2228603-24-3) is a multifaceted compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and material science research, positions it as a valuable tool for future innovations in chemistry and related fields.